Cas no 357443-58-4 (tert-Butyl N-(4-Amino-4-phenylbutyl)carbamate)

• Product Name: tert-Butyl N-(4-Amino-4-phenylbutyl)carbamate
• CAS No: 357443-58-4
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• MDL: MFCD09741892
• CID: 2117490
• PubChem ID: 16795070
• Update Time: 2025-05-21

tert-Butyl N-(4-Amino-4-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-phenylbutylcarbamate
• TERT-BUTYL (4-AMINO-4-PHENYLBUTYL)CARBAMATE
• tert-butyl N-(4-amino-4-phenylbutyl)carbamate
• IHZJZEXHKLIMKX-UHFFFAOYSA-N
• (4-amino-4-phenylbutyl)carbamic acid, 1,1-dimethylethyl ester
• tert-Butyl N-(4-Amino-4-phenylbutyl)carbamate

• MDL： MFCD09741892
• Inchi： 1S/C15H24N2O2/c1-15(2,3)19-14(18)17-11-7-10-13(16)12-8-5-4-6-9-12/h4-6,8-9,13H,7,10-11,16H2,1-3H3,(H,17,18)
• InChI Key： IHZJZEXHKLIMKX-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 268
• Topological Polar Surface Area: 64.4

Additional information on tert-Butyl N-(4-Amino-4-phenylbutyl)carbamate

Introduction to Tert-Butyl N-(4-Amino-4-phenylbutyl)carbamate (CAS No. 357443-58-4)

Terpene derivatives have garnered significant attention in the field of pharmaceutical chemistry due to their diverse biological activities and structural complexity. Among these derivatives, tert-butyl N-(4-amino-4-phenylbutyl)carbamate (CAS No. 357443-58-4) stands out as a compound of considerable interest. This compound, characterized by its unique structural motif, has been the subject of extensive research in recent years, particularly in the context of drug discovery and development.

The structural framework of tert-butyl N-(4-amino-4-phenylbutyl)carbamate comprises a carbamate functional group linked to a tert-butyl group and a 4-amino-4-phenylbutyl moiety. This arrangement confers upon the molecule a combination of lipophilicity and polarizability, which are critical factors in determining its pharmacokinetic properties. The presence of both aromatic and aliphatic components further enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel carbamate-based compounds with therapeutic potential. Carbamates are known for their versatility as intermediates in organic synthesis and their ability to act as bioisosteres, replacing other functional groups while maintaining or improving biological activity. The specific structure of tert-butyl N-(4-amino-4-phenylbutyl)carbamate makes it an intriguing candidate for further investigation, particularly in the context of its potential applications in the treatment of neurological disorders.

One of the most compelling aspects of this compound is its potential as a modulator of neurotransmitter systems. The 4-amino group suggests a possible interaction with amino acid receptors, while the phenyl ring may enhance binding affinity through π-stacking interactions. These features make it an attractive candidate for further exploration as a potential therapeutic agent. Additionally, the tert-butyl group contributes to the compound's overall lipophilicity, which can be advantageous for blood-brain barrier penetration.

The synthesis of tert-butyl N-(4-amino-4-phenylbutyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The carbamate linkage is typically formed via reactions such as urethane formation or carbodiimide coupling, which are well-established in synthetic chemistry. The introduction of the tert-butyl group and the 4-amino-4-phenylbutyl moiety requires precise control over reaction conditions to avoid unwanted side products.

In recent studies, researchers have been exploring the use of computational methods to predict the biological activity of novel compounds like tert-butyl N-(4-amino-4-phenylbutyl)carbamate. Molecular docking simulations have shown that this compound has potential binding affinity to several targets relevant to neurological disorders. These simulations provide valuable insights into the molecular interactions that may occur between the compound and its biological targets, helping to guide further experimental validation.

The pharmacological profile of tert-butyl N-(4-amino-4-phenylbutyl)carbamate is still under investigation, but preliminary data suggest that it may exhibit properties that make it useful in treating conditions such as epilepsy and cognitive disorders. The ability to modulate neurotransmitter systems is particularly promising, given the increasing evidence linking these systems to various neurological conditions. Further preclinical studies are needed to fully elucidate its therapeutic potential and safety profile.

The development of new drugs often involves a multi-disciplinary approach, combining expertise from synthetic chemistry, pharmacology, and computational biology. The case of tert-butyl N-(4-amino-4-phenylbutyl)carbamate exemplifies this collaborative effort. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion, tert-butyl N-(4-amino-4-phenylbutyl)carbamate (CAS No. 357443-58-4) represents an exciting area of research with significant potential in pharmaceutical chemistry. Its unique structural features and preliminary biological activity make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound may emerge as a valuable tool in the development of treatments for neurological disorders.